Cas no 58794-09-5 (7-Bromoisoquinoline)

• Product Name: 7-Bromoisoquinoline
• CAS No: 58794-09-5
• MF: C₉H₆BrN
• MW: 208.054641246796
• MDL: MFCD07368661
• CID: 57329
• PubChem ID: 12257441
• Update Time: 2025-05-23

7-Bromoisoquinoline Chemical and Physical Properties

Names and Identifiers

• 7-Bromoisoquinoline
• 7-isoquinoline
• 7-Bromo-isoquinoline
• ISOQUINOLINE, 7-BROMO-
• PubChem12736
• KABRXLINDSPGDF-UHFFFAOYSA-N
• BCP26284
• BBL101848
• STL555645
• VQ10445
• PB34202
• RP26391
• RP04660
• BC679497
• BC003691
• AB1007336
• ST2412518
• AB0025682
• W7179
• AKOS005255699
• SY014834
• DTXSID80482729
• HY-69055
• PD020360
• W-203208
• FT-0600080
• 58794-09-5
• FS-2227
• AM20061352
• EN300-104671
• A8302
• BB 0261827
• 7-Bromoisoquinoline, 97%
• MFCD07368661
• CS-W019889
• B5071
• SCHEMBL692484
• Vindesinesulfate
• DB-007200

• MDL： MFCD07368661
• Inchi： 1S/C9H6BrN/c10-9-2-1-7-3-4-11-6-8(7)5-9/h1-6H
• InChI Key： KABRXLINDSPGDF-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C=CN=CC=2C=1

Computed Properties

• Exact Mass: 206.96800
• Monoisotopic Mass: 206.96836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 12.9

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Solid
• Density: 1.565
• Melting Point: 69.0 to 73.0 deg-C
• Boiling Point: 312.3±15.0 °C at 760 mmHg
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• PSA: 12.89000
• LogP: 2.99730

7-Bromoisoquinoline Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305 + P351 + P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives

Additional information on 7-Bromoisoquinoline

7-Bromoisoquinoline

7-Bromoisoquinoline (CAS No. 58794-09-5) is a heterocyclic aromatic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the isoquinoline family, which is a class of bicyclic compounds consisting of a benzene ring fused to a pyridine ring. The bromine substituent at the 7-position introduces unique electronic and structural properties, making 7-bromoisoquinoline a valuable molecule for various applications.

The synthesis of 7-bromoisoquinoline typically involves multi-step processes, often starting from readily available starting materials such as o-phenylenediamine or aniline derivatives. One common approach is the Skraup synthesis, which utilizes sulfuric acid, glycerol, and a suitable oxidizing agent to form the isoquinoline skeleton. Subsequent bromination at the 7-position can be achieved through electrophilic aromatic substitution using bromine in the presence of a Lewis acid catalyst. Recent advancements in catalytic methods have enabled more efficient and selective bromination, reducing side reactions and improving yields.

7-Bromoisoquinoline has been extensively studied for its potential in drug discovery. Its structural similarity to natural alkaloids has led researchers to explore its role as a scaffold for developing bioactive molecules. For instance, studies have shown that 7-bromoisoquinoline derivatives exhibit promising anti-cancer activity by targeting key enzymes involved in cell proliferation and apoptosis. One notable example is their ability to inhibit histone deacetylases (HDACs), which are critical regulators of gene expression. Preclinical studies have demonstrated that certain derivatives can induce cell cycle arrest and apoptosis in various cancer cell lines, making them strong candidates for further development.

In addition to its pharmacological applications, 7-bromoisoquinoline has found utility in materials science. Its aromaticity and electron-withdrawing bromine substituent make it an attractive candidate for use in organic electronics. Researchers have investigated its potential as a building block for organic semiconductors, where its ability to modulate electronic properties through substitution patterns could lead to improved device performance. Recent studies have focused on incorporating 7-bromoisoquinoline into polymer frameworks to enhance charge transport properties, paving the way for applications in flexible electronics and optoelectronic devices.

The study of 7-bromoisoquinoline has also advanced our understanding of isoquinoline chemistry. Its reactivity patterns provide insights into the behavior of similar heterocycles under various reaction conditions. For example, recent work has explored the use of 7-bromoisoquinoline as a precursor for constructing more complex polycyclic structures through annulation reactions. These studies not only expand the synthetic toolbox for isoquinolines but also open new avenues for designing molecules with tailored functionalities.

From a green chemistry perspective, efforts have been made to develop more sustainable methods for synthesizing 7-bromoisoquinoline. The use of microwave-assisted synthesis and catalytic systems has reduced reaction times and minimized waste generation. Such approaches align with current trends toward environmentally friendly chemical processes while maintaining high product quality.

In conclusion, 7-bromoisoquinoline (CAS No. 58794-09-5) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties, combined with ongoing advancements in synthesis and application development, ensure that this molecule will remain a focal point in scientific research for years to come.